Cas no 588706-66-5 (Ophiopogonanone E)

• Product Name: Ophiopogonanone E
• CAS No: 588706-66-5
• MF: C₁₉H₂₀O₇
• MW: 360.357906341553
• CID: 1080879
• PubChem ID: 5316797
• Update Time: 2025-04-20

Ophiopogonanone E Chemical and Physical Properties

Names and Identifiers

• Ophiopogonanone E
• 5,7-Dihydroxy-8-methoxy-6-methyl-3-(2'-hydroxy-4'-methoxybenzyl)chroman-4-one
• [ "" ]
• CHEMBL1094630
• CS-0023332
• 588706-66-5
• 5,7-dihydroxy-3-[(2-hydroxy-4-methoxyphenyl)methyl]-8-methoxy-6-methyl-2,3-dihydrochromen-4-one
• AKOS032949039
• HY-N3132
• DA-76440
• 5,7-dihydroxy-3-((2-hydroxy-4-methoxyphenyl)methyl)-8-methoxy-6-methyl-2,3-dihydro-1-benzopyran-4-one
• 5,7-dihydroxy-3-[(2-hydroxy-4-methoxyphenyl)methyl]-8-methoxy-6-methyl-2,3-dihydro-1-benzopyran-4-one

• Inchi： 1S/C19H20O7/c1-9-15(21)14-17(23)11(8-26-18(14)19(25-3)16(9)22)6-10-4-5-12(24-2)7-13(10)20/h4-5,7,11,20-22H,6,8H2,1-3H3
• InChI Key： FMFZMWWKEGLLRS-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C(C)=C(C=2C(C(C1)CC1C=CC(=CC=1O)OC)=O)O)O)OC

Computed Properties

• Exact Mass: 360.12100
• Monoisotopic Mass: 360.12090297 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 360.4
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.043 g/l) (25 º C),
• PSA: 105.45000
• LogP: 2.56300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavans Homoisoflavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavanones
• Flavonones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone